Cas no 15861-48-0 (1-Bromo-2-(phenylsulfanyl)benzene)

1-Bromo-2-(phenylsulfanyl)benzene structure
15861-48-0 structure
Product Name:1-Bromo-2-(phenylsulfanyl)benzene
CAS No:15861-48-0
MF:C12H9BrS
MW:265.168861150742
CID:2885577
PubChem ID:12386987
Update Time:2025-04-21

1-Bromo-2-(phenylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 15861-48-0
    • BATOISXASQUNHX-UHFFFAOYSA-
    • HS-4628
    • InChI=1/C12H9BrS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
    • 61300-10-5
    • 2-Bromophenyl phenyl sulfide
    • 1-Bromo-2-(phenylsulfanyl)benzene
    • SCHEMBL547713
    • DTXSID90495800
    • 2-(2-bromophenylthio)benzene
    • Inchi: 1S/C12H9BrS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
    • InChI Key: BATOISXASQUNHX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.96083Da
  • Monoisotopic Mass: 263.96083Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.3Ų
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